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Compound of Interest

Compound Name:
2-Bromobenzo[d]thiazole-5-

carboxylic acid

Cat. No.: B12342225

Get Quote

Executive Summary
Brominated benzothiazoles (e.g., 2-amino-6-bromobenzothiazole, 6-bromo-2-

benzothiazolinone) are critical pharmacophores in medicinal chemistry, serving as precursors

for antitumor, neuroprotective (e.g., Riluzole analogs), and antimicrobial agents. While their

structural utility lies in the labile C-Br bond—facilitating palladium-catalyzed cross-couplings—

this same feature dictates their toxicological and handling profiles.

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to provide a self-

validating operational framework. It addresses the specific risks of halogenated heterocycles,

including skin sensitization, respiratory irritation, and the environmental stewardship required

for brominated waste streams.[1][2]

Chemical Identity & Physicochemical Context
Brominated benzothiazoles are generally lipophilic solids.[3] The bromine substituent

significantly increases the partition coefficient (logP) compared to the parent benzothiazole,

enhancing membrane permeability but also increasing potential bioaccumulation and contact

toxicity.
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Table 1: Representative Brominated Benzothiazoles &
Properties

Compound
Name

CAS No. Physical State Mol.[3] Weight
Key Functional
Hazard

2-Amino-6-

bromobenzothiaz

ole

15864-32-1 Solid (Powder) 229.10
Skin Sensitizer

(Cat 1), Irritant

6-Bromo-2-

benzothiazolinon

e

62266-82-4 Solid 230.08

Acute Tox.

(Oral), Eye

Irritant

6-

Bromobenzothia

zole

53218-26-1 Solid/Low-melt 214.08
Resp.[3] Irritant

(STOT SE 3)

Scientific Insight: The C-6 position bromine is electronically coupled to the thiazole ring

nitrogen. In metabolic systems, this can influence cytochrome P450 oxidation, potentially

leading to reactive intermediates if not handled with appropriate exposure controls [1].[3]

Comprehensive Hazard Architecture (GHS)
Unlike generic organic solids, brominated benzothiazoles present a dual threat: particulate

inhalation (dust) and contact sensitization.[3]

Core GHS Classifications
Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[3][4]

Skin/Eye Irritation: Category 2 (H315/H319) – Causes serious irritation.[3][5]

Skin Sensitization: Category 1 (H317) – May cause an allergic skin reaction.[3][6]

STOT-SE: Category 3 (H335) – May cause respiratory irritation.[3][7]

The Sensitization Mechanism
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Benzothiazoles are known haptens.[3] Upon skin entry, they can bind to skin proteins

(haptenization), triggering a T-cell mediated immune response.[3]

Operational Implication: Latex gloves are insufficient. The lipophilic nature of these

brominated compounds requires Nitrile (minimum 0.11mm thickness) or Laminate gloves to

prevent permeation [2].

Strategic Handling & Engineering Controls
This section defines the "Self-Validating" protocols. A protocol is only safe if it includes a step to

verify it is working.[3]

Workflow Logic: Risk Assessment
Before handling, apply this logic flow to determine the necessary containment level.

Start: Handling Request

Physical State?

Solid / Powder Solution / Liquid

Is it micronized/dusty? Is solvent volatile?

Level 1: Fume Hood
(Sash < 18 inches)

No

Level 2: Weighing Enclosure
+ N95/P100 Backup

Yes Yes (DCM, THF)

Level 3: Glovebox
(Inert Atmosphere)

Pyrophoric Reagents

Click to download full resolution via product page
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Figure 1: Decision logic for selecting engineering controls based on physical state and volatility.

Handling Protocol (Solid Phase)
Objective: Prevent inhalation of dust during weighing.

Engineering Control: Use a chemical fume hood.

Validation Checkpoint: Verify face velocity is between 0.3 – 0.5 m/s using a vane

anemometer or the hood's digital monitor before opening the container.

Static Control: Brominated solids can be static-prone. Use an anti-static gun or ionizer bar if

the powder "flies" during spatula transfer.

PPE: Nitrile gloves (double-gloved recommended if handling >5g), lab coat, and safety

glasses.[3]

Handling Protocol (Synthesis/Reaction)
Context: Palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination) using 2-

amino-6-bromobenzothiazole.[3]

Inertion: These reactions are oxygen-sensitive.

Solvent Choice: Often Toluene or Dioxane.

Validation Checkpoint: Check glove compatibility charts. Nitrile degrades rapidly in

Toluene.[3] Use Viton or Silver Shield laminate gloves for the setup phase involving

solvents [3].

Stability, Reactivity & Storage
Chemical Incompatibility[1]

Strong Oxidizers: Reaction with high-strength oxidizers (e.g., perchlorates, permanganates)

can lead to ring cleavage and exothermic release of sulfur/nitrogen oxides.[3]

Reducing Agents: Strong reducing agents (e.g., LiAlH4) may debrominate the ring, altering

the chemical identity and potentially generating HBr gas in situ.
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Storage "Red Flags"
Light Sensitivity: The C-Br bond can be photolabile over long periods. Store in amber vials.

Hydrolysis: While generally stable, prolonged exposure to moisture can degrade the

benzothiazole ring.[3] Store in a desiccator or under nitrogen.

Emergency Response & Waste Management
Spill Response (Solid)

Isolate: Evacuate the immediate area (3-meter radius).[3]

Protect: Don full PPE (including P100 respirator if outside a hood).[3]

Contain: Do not dry sweep (generates dust).

Protocol: Cover spill with wet paper towels (if compatible) or use a HEPA-filtered vacuum

dedicated to hazardous chemicals.[3]

Decontaminate: Wash surface with soap and water; collect all waste as hazardous.

Waste Disposal (The Halogen Factor)
Disposal of brominated compounds is strictly regulated due to the formation of corrosive HBr

and toxic brominated dioxins during improper incineration.

Segregation:NEVER mix with general organic waste if the facility separates halogenated

waste.

Labeling: Clearly tag as "Halogenated Organic Waste" (Contains Bromine).

Destruction: Must be sent to a high-temperature incinerator equipped with caustic scrubbers

to neutralize acid gas emissions [4].

Emergency Logic Flow
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Exposure Incident Identify Route

Skin Contact

Eye Contact

Inhalation

Wash 15 min w/ Soap
Discard Contaminated Clothing

Flush 15 min
Lift Eyelids

Move to Fresh Air
Seek Medical Attn

Medical Review:
Monitor for Sensitization

Click to download full resolution via product page

Figure 2: Immediate response protocols for exposure incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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